molecular formula C11H14O2S B8359989 2,4,6,7-Tetramethyl-1,3-benzoxathiol-5-ol

2,4,6,7-Tetramethyl-1,3-benzoxathiol-5-ol

Cat. No.: B8359989
M. Wt: 210.29 g/mol
InChI Key: JEVCAUPKMUPVEK-UHFFFAOYSA-N
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Description

2,4,6,7-Tetramethyl-1,3-benzoxathiol-5-ol is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O2S

Molecular Weight

210.29 g/mol

IUPAC Name

2,4,6,7-tetramethyl-1,3-benzoxathiol-5-ol

InChI

InChI=1S/C11H14O2S/c1-5-6(2)10-11(7(3)9(5)12)14-8(4)13-10/h8,12H,1-4H3

InChI Key

JEVCAUPKMUPVEK-UHFFFAOYSA-N

Canonical SMILES

CC1OC2=C(S1)C(=C(C(=C2C)C)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.9 g of 5-acetoxy-2,4,6,7-tetramethyl-1,3-benzoxathiole, prepared as described in Example 22, were dissolved in 30 ml of methanol, 1.3 g of sodium methoxide was added to the solution, and the mixture was allowed to react at room temperature for 3 hours. At the end of this time, the reaction mixture was poured into water and the solution was neutralized by adding acetic acid. The separated product was extracted with benzene and the extract was washed with water and dried over anhydrous sodium sulfate. The solvent was evaporated off. The crude product thus obtained was purified by silica gel column chromatography. From the fraction eluted with a 1:1 by volume mixture of hexane and benzene were obtained 2.0 g of the title compound, melting at 125°-127° C.
Name
5-acetoxy-2,4,6,7-tetramethyl-1,3-benzoxathiole
Quantity
2.9 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
1.3 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
30 mL
Type
solvent
Reaction Step Five

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